N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]-6-(1-methyl-1H-pyrazol-4-yl)nicotinamide

• IUPAC Name: 6-(1-methylpyrazol-4-yl)-N-[3-(2-propan-2-ylimidazol-1-yl)propyl]pyridine-3-carboxamide
• InChI: InChI=1S/C19H24N6O/c1-14(2)18-20-8-10-25(18)9-4-7-21-19(26)15-5-6-17(22-11-15)16-12-23-24(3)13-16/h5-6,8,10-14H,4,7,9H2,1-3H3,(H,21,26)
• InChI Key: ZTQFCIGMRHZVIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CN1CCCNC(=O)C2=CN=C(C=C2)C3=CN(N=C3)C
• Molecular Formula: C19H24N6O
• Molecular Weight: 352.4 g/mol

Description

“N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]-6-(1-methyl-1H-pyrazol-4-yl)nicotinamide” is a compound that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

The synthesis of imidazole-containing compounds has been a subject of interest due to their broad range of chemical and biological properties. The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Molecular Structure Analysis

The molecular structure of imidazole-containing compounds is characterized by a five-membered ring with two nitrogen atoms. The metal complexes of imidazole compounds have a distorted tetrahedral geometry.

Chemical Reactions Analysis

Imidazole compounds are known for their versatile chemical reactions. The bonds constructed during the formation of the imidazole are key to its diverse applications.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole-containing compounds is varied and depends on their specific structure and the biological system they interact with. For example, some imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.